Cas no 77989-15-2 (2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine)
2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine
- 2-(o-bromophenyl)-4,6-diphenyl-1,3,5-triazine
- AMY7233
- OL10221
- AK175243
- Bromophenyl)-4,6-diphenyl-1,3,5-triazine
- 2-bromophenyl-4,6-diphenyl-1,3,5-triazine
- B5663
- 2-(2-broMophenyl)-4,6-dipheyl-1,3,5-triazine
- CDA98915
- MFCD29047055
- SY226826
- AKOS025405115
- SB73696
- AS-66555
- 77989-15-2
- F19164
- CDA18915
- DB-103457
- MSTJGWCHJCZPEQ-UHFFFAOYSA-N
- SCHEMBL16441477
- CS-0156378
-
- MDL: MFCD29047055
- Inchi: 1S/C21H14BrN3/c22-18-14-8-7-13-17(18)21-24-19(15-9-3-1-4-10-15)23-20(25-21)16-11-5-2-6-12-16/h1-14H
- InChI Key: MSTJGWCHJCZPEQ-UHFFFAOYSA-N
- SMILES: BrC1=C([H])C([H])=C([H])C([H])=C1C1N=C(C2C([H])=C([H])C([H])=C([H])C=2[H])N=C(C2C([H])=C([H])C([H])=C([H])C=2[H])N=1
Computed Properties
- Exact Mass: 387.03711 g/mol
- Monoisotopic Mass: 387.03711 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 38.7
- Molecular Weight: 388.3
Experimental Properties
- Density: 1.381±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 142.0 to 146.0 deg-C
- Solubility: Insuluble (6.6E-5 g/L) (25 ºC),
2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Storage Condition:Sealed in dry,Room Temperature
2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B304636-200mg |
2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine |
77989-15-2 | 98% | 200mg |
¥63.00 | 2021-05-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B304636-25g |
2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine |
77989-15-2 | 98% | 25g |
¥1041.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B304636-1g |
2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine |
77989-15-2 | 98% | 1g |
¥114.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B304636-5g |
2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine |
77989-15-2 | 98% | 5g |
¥308.90 | 2023-09-04 | |
| Ambeed | A757001-1g |
2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine |
77989-15-2 | 99% | 1g |
$7.0 | 2025-02-25 | |
| Ambeed | A757001-5g |
2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine |
77989-15-2 | 99% | 5g |
$22.0 | 2025-02-25 | |
| Ambeed | A757001-10g |
2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine |
77989-15-2 | 99% | 10g |
$43.0 | 2025-02-25 | |
| Ambeed | A757001-25g |
2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine |
77989-15-2 | 99% | 25g |
$106.0 | 2025-02-25 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B870129-25g |
2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine |
77989-15-2 | 98% | 25g |
2,168.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B5663-200mg |
2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine |
77989-15-2 | 98.0%(LC&N) | 200mg |
¥290.0 | 2022-06-09 |
2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine Suppliers
2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine
Introduction to 2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine (CAS No. 77989-15-2)
2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine, identified by the Chemical Abstracts Service Number (CAS No.) 77989-15-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This triazine derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and material science. The presence of bromine and phenyl groups in its molecular structure imparts distinct reactivity and interaction capabilities, making it a valuable scaffold for further chemical modifications and functionalization.
The molecular structure of 2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine consists of a central triazine ring substituted with two phenyl groups at the 4- and 6-positions and a 2-bromophenyl group at the 2-position. This arrangement not only contributes to its stability but also opens up numerous possibilities for further derivatization. The bromine atom, in particular, serves as a versatile handle for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl moieties.
In recent years, there has been growing interest in triazine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds can exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The aromaticity provided by the phenyl rings enhances electron delocalization across the molecule, which can influence its binding affinity to biological targets. Additionally, the bromine substituent allows for further functionalization via metal-catalyzed reactions, facilitating the synthesis of more complex derivatives with tailored properties.
One of the most compelling aspects of 2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine is its potential as a building block in drug discovery. Researchers have leveraged its structural features to develop novel compounds with enhanced pharmacological profiles. For instance, modifications at the phenyl rings can fine-tune electronic properties and steric hindrance around the triazine core, influencing receptor binding and metabolic stability. Furthermore, the bromine atom provides a convenient entry point for introducing pharmacophores that interact with specific biological pathways.
The synthesis of 2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the condensation of aniline derivatives with cyanogen bromide or other suitable reagents to form the triazine core. Subsequent bromination and phenylation steps yield the desired product. Advances in synthetic methodologies have improved both yield and purity, making this compound more accessible for research purposes.
Recent studies have explored the applications of 2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine in material science as well. Its rigid aromatic structure makes it a candidate for designing organic semiconductors or ligands for catalytic systems. The ability to modify its surface with functional groups allows for fine-tuning of electronic properties and interactions with other molecules. This versatility has sparked interest in using such compounds as components in organic light-emitting diodes (OLEDs), photovoltaic cells, and other advanced materials.
The pharmaceutical industry has also recognized the potential of 2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine as a lead compound for drug development. Computational modeling and high-throughput screening have been employed to identify derivatives with improved bioactivity against various diseases. For example, modifications aimed at enhancing solubility or reducing toxicity have been explored to improve drug-like properties. Such efforts align with global trends toward rational drug design and precision medicine.
The future prospects for 2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine are promising given its structural versatility and functional potential. Continued research into its derivatives is likely to uncover new applications in both pharmaceuticals and materials science. As synthetic techniques evolve and computational tools become more sophisticated,the exploration of this compound will undoubtedly expand,leading to innovative solutions across multiple scientific disciplines.
77989-15-2 (2-(2-Bromophenyl)-4,6-diphenyl-1,3,5-triazine) Related Products
- 30530-48-4(6-(2-bromophenyl)-1,3,5-Triazine-2,4-diamine)
- 1616841-66-7(2-(4-Bromophenyl)-4,6-dinaphthalen-2-yl-1,3,5-triazine)
- 30363-03-2(2,4,6-Tris-(4-bromophenyl)1,3,5triazine)
- 763115-54-4(1,3,5-TRIAZINE, 2,4,6-TRIS(4'-BROMO[1,1'-BIPHENYL]-4-YL)-)
- 23449-08-3(2-(4-Bromophenyl)-4,6-diphenyl-1,3,5-triazine)
- 890148-78-4(2,4,6-Tris(3-bromophenyl)-1,3,5-triazine)
- 596112-37-7(1,3,5-Triazine, 2-[1,1'-biphenyl]-4-yl-4,6-bis(4-bromophenyl)-)
- 137726-53-5(1,3,5-Triazine, 2,4-bis(4-bromophenyl)-6-phenyl-)
- 1073062-59-5(2-(3,5-Dibromophenyl)-4,6-diphenyl-1,3,5-triazine)
- 864377-31-1(2-(3-Bromophenyl)-4,6-diphenyl-1,3,5-triazine)